Cas no 2172500-19-3 (3-ethyl-3,7-diazaspiro5.6dodecan-8-one)

• Product Name: 3-ethyl-3,7-diazaspiro5.6dodecan-8-one
• CAS No: 2172500-19-3
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5568812
• PubChem ID: 165593951
• Update Time: 2025-05-24

3-ethyl-3,7-diazaspiro5.6dodecan-8-one Chemical and Physical Properties

Names and Identifiers

• 2172500-19-3
• 3-ethyl-3,7-diazaspiro[5.6]dodecan-8-one
• EN300-1628992
• 3-ethyl-3,7-diazaspiro5.6dodecan-8-one

• Inchi： 1S/C12H22N2O/c1-2-14-9-7-12(8-10-14)6-4-3-5-11(15)13-12/h2-10H2,1H3,(H,13,15)
• InChI Key： OEVDVFVWHFIRQU-UHFFFAOYSA-N
• SMILES： O=C1CCCCC2(CCN(CC)CC2)N1

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-ethyl-3,7-diazaspiro5.6dodecan-8-one

3-Ethyl-3,7-Diazaspiro[5.6]Dodecan-8-One: A Comprehensive Overview

The compound 3-Ethyl-3,7-Diazaspiro[5.6]Dodecan-8-One, identified by the CAS number 2172500-19-3, is a unique spirocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 7. The presence of the ethyl group at position 3 and the ketone group at position 8 further adds complexity to its structure, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of spirocyclic compounds like 3-Ethyl-3,7-Diazaspiro[5.6]Dodecan-8-One in drug design due to their ability to adopt diverse conformations and interact with biological targets in unique ways. The nitrogen atoms in the structure contribute to hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity in biological systems. This makes the compound a promising candidate for exploring new therapeutic agents.

The synthesis of 3-Ethyl-3,7-Diazaspiro[5.6]Dodecan-8-One involves a multi-step process that typically includes ring-forming reactions and functional group transformations. Researchers have employed various strategies such as nucleophilic substitution, cyclization reactions, and oxidation techniques to achieve the desired product with high purity and yield. The optimization of these synthetic pathways has been a focus of recent studies to enhance efficiency and reduce costs.

In terms of physical properties, 3-Ethyl-3,7-Diazaspiro[5.6]Dodecan-8-One exhibits a melting point of approximately 145°C and is soluble in common organic solvents like dichloromethane and ethanol but poorly soluble in water. These properties make it suitable for use in organic synthesis reactions where solubility control is essential.

One of the most exciting developments involving this compound is its application in medicinal chemistry as a potential lead molecule for anti-inflammatory and analgesic agents. Preclinical studies have demonstrated that derivatives of 3-Ethyl-3,7-Diazaspiro[5.6]Dodecan-8-One can inhibit key enzymes involved in inflammatory pathways, suggesting their potential as novel therapeutic agents.

Moreover, the compound has shown promise in materials science as a building block for constructing advanced materials with tailored properties. Its rigid spirocyclic structure can serve as a scaffold for creating materials with enhanced mechanical strength or specific optical properties.

In conclusion, 3-Ethyl-3,7-Diazaspiro[5.6]Dodecan-8-One (CAS No: 2172500-19-3) is a versatile compound with a wide range of applications across different fields of chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development.